Cas no 2171581-32-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a 4-hydroxyphenylethylcarbamoyl moiety, enhancing solubility and facilitating selective modifications in solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amino functionality, ensuring compatibility with standard SPPS protocols. The carboxylic acid terminus allows for efficient coupling to growing peptide chains. This compound is particularly useful in the synthesis of complex peptides requiring post-translational modifications or targeted functionalization. Its well-defined reactivity and stability make it a reliable building block for researchers in medicinal chemistry and bioconjugation.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid structure
2171581-32-9 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid
CAS No:2171581-32-9
MF:C27H26N2O6
MW:474.505147457123
CID:6543870
PubChem ID:165543132
Update Time:2025-06-27

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid
    • EN300-1509195
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
    • 2171581-32-9
    • Inchi: 1S/C27H26N2O6/c30-18-11-9-17(10-12-18)13-14-28-26(33)24(15-25(31)32)29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,30H,13-16H2,(H,28,33)(H,29,34)(H,31,32)
    • InChI Key: AYWUXPHRUUDRBK-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCCC1C=CC(=CC=1)O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 474.17908655g/mol
  • Monoisotopic Mass: 474.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 125Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509195-0.05g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
0.05g
$2829.0 2023-06-05
Enamine
EN300-1509195-0.1g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
0.1g
$2963.0 2023-06-05
Enamine
EN300-1509195-0.25g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
0.25g
$3099.0 2023-06-05
Enamine
EN300-1509195-0.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
0.5g
$3233.0 2023-06-05
Enamine
EN300-1509195-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
1g
$3368.0 2023-06-05
Enamine
EN300-1509195-2.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
2.5g
$6602.0 2023-06-05
Enamine
EN300-1509195-5.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
5g
$9769.0 2023-06-05
Enamine
EN300-1509195-10.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
10g
$14487.0 2023-06-05
Enamine
EN300-1509195-50mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
50mg
$2829.0 2023-09-27
Enamine
EN300-1509195-100mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[2-(4-hydroxyphenyl)ethyl]carbamoyl}propanoic acid
2171581-32-9
100mg
$2963.0 2023-09-27

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic Acid (CAS No. 2171581-32-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid, with the CAS number 2171581-32-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a unique structural framework characterized by a combination of fluorene, methoxycarbonyl, amino, and carbamoyl functional groups, which contribute to its versatile reactivity and potential biological activities.

The molecular structure of this compound can be broken down into several key components. The presence of the fluorene moiety at the N-terminal part of the molecule suggests potential applications in the development of fluorescent probes and materials due to the inherent luminescent properties of fluorene derivatives. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability in various solvents, making it suitable for both in vitro and in vivo studies.

The central part of the molecule consists of an amino group linked to a propanoic acid backbone, which is further modified by a carbamoyl group at the second carbon position. This structural motif is reminiscent of certain protease inhibitors and kinase inhibitors, which are critical targets in modern drug discovery. The incorporation of a 4-hydroxyphenyl ethyl group at the C-terminal side adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound.

In recent years, there has been growing interest in developing novel compounds that can modulate enzyme activity through specific interactions with target proteins. The combination of fluorene and hydroxyphenyl groups in this compound may facilitate binding to biological targets such as kinases and proteases, which are involved in various disease pathways. For instance, studies have shown that fluorene-based derivatives can exhibit inhibitory effects on certain kinases by interfering with ATP binding pockets.

The carbamoyl groups present in this compound also play a crucial role in its biological activity. Carbamoyl derivatives are known to participate in various biochemical pathways, including amino acid metabolism and signal transduction. By modifying these groups, researchers can fine-tune the properties of the compound to achieve desired biological effects. For example, modifications at the carbamoyl positions can alter the compound's affinity for specific enzymes or receptors, thereby enhancing its therapeutic potential.

One of the most exciting aspects of this compound is its potential application in drug development. The structural features described above make it a promising candidate for further investigation as a lead compound in medicinal chemistry. Researchers have been exploring similar molecules to develop drugs that target cancer, inflammation, and neurodegenerative diseases. The unique combination of functional groups in this compound may provide a scaffold for designing new therapeutic agents with improved efficacy and selectivity.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are critical for obtaining biologically active compounds.

In addition to its potential therapeutic applications, this compound may also find utility in diagnostic imaging due to its luminescent properties. Fluorene derivatives are widely used as probes in fluorescence microscopy and other imaging techniques because they can be easily conjugated to biomolecules without significantly altering their functionality. The presence of multiple functional groups provides ample opportunities for further modifications, enabling researchers to tailor the properties of these probes for specific applications.

The development of new pharmaceuticals often involves extensive computational modeling and experimental validation to understand how a compound interacts with biological targets at the molecular level. Computational studies have shown that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid can bind effectively to certain enzyme active sites through hydrogen bonding networks formed between its functional groups and amino acid residues on the target protein. These interactions are crucial for determining the compound's binding affinity and specificity.

Efforts are ongoing to optimize synthetic routes for this compound to improve scalability and cost-effectiveness. Green chemistry principles have been increasingly applied in recent years to minimize waste and reduce environmental impact during drug synthesis. By adopting sustainable practices such as solvent recovery systems and catalytic methods that require fewer steps, researchers can produce this compound more efficiently while adhering to regulatory standards.

The future prospects for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{2-(4-hydroxyphenyl)ethylcarbamoyl}propanoic acid are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential across different disease indications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent